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Application Notes and Protocols for the
Investigation of Strigolactone Biosynthesis
Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction: TIS108 is a triazole-type inhibitor of strigolactone (SL) biosynthesis, which is a
class of phytohormones that regulate various aspects of plant development, including shoot
branching and root architecture.[1][2] By inhibiting the activity of cytochrome P450
monooxygenases (specifically MAX1 homologs), TIS108 blocks the conversion of carlactone
into bioactive strigolactones.[3] This inhibitory action leads to phenotypes characteristic of SL-
deficient mutants, such as increased shoot branching and reduced root hair elongation.[1][2]
These application notes provide a detailed protocol for the use of TIS108 in hydroponic
systems to study its effects on plant growth and development.
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Table 1: Effects of TIS108 on Arabidopsis thaliana
(ecotype Columbia) Growth Parameters in an Agar-

Based System[1]

. Root Hair Length
Number of Rosette  Primary Root

TIS108 (Relative to
. Branches (Mean * Length (cm, Mean *
Concentration (uM) Control, Mean *
SD) SD)
SD)

0 (Control) 45+0.8 82+1.1 1.00+0.12

1 6.8+x1.2 8.0x13 0.65 + 0.09

3 82+15 79+1.0 0.42 £ 0.07

5 8.5+ 1.6** 75+£1.2 Not Reported

*Statistically significant difference from control (p < 0.05). **Statistically significant difference
from control (p < 0.01). Note:This data is from agar-based experiments and should be used as
a starting point for determining optimal concentrations in a hydroponic setting.

Table 2: Effect of TIS108 on Endogenous Strigolactone
epi-5DS) | Is in Rice (C iva) B [4]

epi-5DS Level (pg/g fresh weight, Mean +
TIS108 Concentration (nM) P (pglg g

SD)
0 (Control) 125+2.1
10 8.2+ 1.5*
30 4.1+0.9
100 1.8+05

*Statistically significant difference from control (p < 0.05). **Statistically significant difference
from control (p < 0.01).

Experimental Protocols

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation of TIS108 Stock Solution

Materials:

TIS108 powder

Dimethyl sulfoxide (DMSO) or acetone

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

In a sterile fume hood, weigh out the desired amount of TIS108 powder.

Dissolve the TIS108 powder in a minimal amount of DMSO or acetone to create a high-
concentration stock solution (e.g., 10 mM).

Ensure complete dissolution by vortexing.

Store the stock solution in a tightly sealed, light-protected container at -20°C.

Preparation of Hydroponic Nutrient Solution

Materials:

High-purity water (e.g., deionized or reverse 0Smosis)

Hydroponic nutrient salts (e.g., Hoagland solution, Murashige and Skoog)

pH meter

EC meter

Acids (e.g., HNOs or H2S0Oa4) and bases (e.g., KOH) for pH adjustment

Procedure:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/product/b15607597/docs?utm_src=pdf-body#tis108-application-in-hydroponics-a-protocol-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare the desired hydroponic nutrient solution according to the manufacturer's instructions
or a standard recipe (e.g., Hoagland solution).

Ensure all salts are completely dissolved.

Adjust the pH of the solution to the optimal range for the plant species being studied
(typically 5.5-6.5).

Measure and record the electrical conductivity (EC) of the solution.

Application of TIS108 to the Hydroponic System

Materials:

TIS108 stock solution

Prepared hydroponic nutrient solution

Hydroponic system (e.g., Deep Water Culture - DWC, Nutrient Film Technique - NFT)

Pipettes and sterile tips
Procedure:

o From the TIS108 stock solution, calculate the volume needed to achieve the desired final
concentration in the hydroponic reservoir. For example, to make a 1 uM final concentration in
a 1 L reservoir from a 10 mM stock solution, add 0.1 pL of the stock solution.

e Add the calculated volume of TIS108 stock solution to the hydroponic reservoir.
e Thoroughly mix the solution in the reservoir to ensure even distribution of TIS108.

e For the control group, add an equivalent volume of the solvent (DMSO or acetone) used to
prepare the TIS108 stock solution to the hydroponic reservoir.

» Monitor and adjust the pH of the nutrient solution daily, as the addition of TIS108 or its
solvent may cause slight fluctuations.
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e Replenish the hydroponic solution with freshly prepared TIS108-containing medium as
needed, depending on the plant's growth stage and water uptake. A complete solution
change every 7-14 days is recommended.

Experimental Workflow for TIS108 Application in a DWC
System
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Caption: Experimental workflow for TIS108 application in a Deep Water Culture (DWC)
hydroponic system.
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Mandatory Visualization

Strigolactone Biosynthesis and Sighaling Pathway with
TIS108 Inhibition
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Caption: Simplified strigolactone biosynthesis and signaling pathway, indicating the inhibitory
action of TIS108 on MAX1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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